Cas no 142654-28-2 (N,N-diboc-O-benzylhydroxylamine)

N,N-diboc-O-benzylhydroxylamine structure
142654-28-2 structure
Product Name:N,N-diboc-O-benzylhydroxylamine
CAS No:142654-28-2
MF:C17H25NO5
MW:323.384105443954
CID:2148429
PubChem ID:17962358
Update Time:2025-04-21

N,N-diboc-O-benzylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • N,N-diboc-O-benzylhydroxylamine
    • DB-320582
    • 142654-28-2
    • XHVFZTFICFJHJR-UHFFFAOYSA-N
    • (Phenylmethoxy)imidodicarbonic acid, bis(1,1-dimethylethyl) ester
    • SCHEMBL4403092
    • N-t-butoxycarbonyl(boc)-O-benzyloxyamine
    • Inchi: 1S/C17H25NO5/c1-16(2,3)22-14(19)18(15(20)23-17(4,5)6)21-12-13-10-8-7-9-11-13/h7-11H,12H2,1-6H3
    • InChI Key: XHVFZTFICFJHJR-UHFFFAOYSA-N
    • SMILES: O(C(N(C(=O)OC(C)(C)C)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 323.17327290Da
  • Monoisotopic Mass: 323.17327290Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 65.1Ų
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